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Compound of Interest

Compound Name: N-Benzylethylenediamine

Cat. No.: B1211566

Proper management and disposal of N-Benzylethylenediamine are critical for ensuring
laboratory safety and environmental protection. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to handle and dispose of this
chemical responsibly. N-Benzylethylenediamine is classified as a corrosive and hazardous
substance, requiring strict adherence to safety protocols.

Chemical and Physical Properties

A thorough understanding of the chemical's properties is the first step in safe handling. The
following table summarizes key quantitative data for N-Benzylethylenediamine.

Property Value Citations
Molecular Formula CoH14N2 [1112][3]
Molecular Weight 150.22 g/mol [11[3]
Boiling Point 162 °C at 20 mmHg [1]
Density 1.0 g/mL at 25 °C [1114]
Flash Point 95 °C (closed cup) [1114]
Water Solubility Negligible [1112][4]
Hazard Class 8 [11[5]
Packing Group 1l [11[2][5]
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Immediate Safety and Handling Protocols

N-Benzylethylenediamine is corrosive and can cause severe skin burns and eye damage.[1]
[3] It may also cause an allergic skin reaction and is harmful if swallowed.[3] Due to its
hazardous nature, appropriate Personal Protective Equipment (PPE) must be worn at all times.

Required PPE:

Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use only in a well-ventilated area, preferably a chemical fume hood.
[6] For higher-risk procedures, a respirator may be necessary.[2]

Step-by-Step Disposal Procedure

Disposing of N-Benzylethylenediamine requires treating it as hazardous chemical waste.
Under no circumstances should this chemical be poured down the drain.[7] Its negligible water
solubility and harm to aquatic life underscore this restriction.[1][3][4]

1. Waste Collection and Containment:

» Designate a specific, compatible container for N-Benzylethylenediamine waste. Preferably,
use the original container or a clearly labeled, leak-proof container made of appropriate
material (e.g., polyethylene).

¢ Never mix N-Benzylethylenediamine with other incompatible waste streams.
o Keep the waste container tightly closed when not in use.[7]

2. Labeling:

o Clearly label the waste container with the words "Hazardous Waste."

 Identify the contents as "N-Benzylethylenediamine."
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Include the approximate concentration and volume of the waste.
Note the associated hazards (e.g., "Corrosive").[1][2]
. Storage:

Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA).[7]

The SAA should be a secondary containment unit (e.g., a chemical-resistant tray or tub) to
prevent the spread of material in case of a leak.

Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents and acids.[8]

. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup
for the hazardous waste.[7]

Follow their specific procedures for waste manifest documentation and collection.
Do not accumulate more than 55 gallons of hazardous waste in your SAA.[7]
. Spill and Emergency Procedures:

Small Spills: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, dry
sand). Collect the contaminated material into a designated hazardous waste container.

Large Spills: Evacuate the immediate area and alert your institution's EHS or emergency
response team. Prevent the material from entering drains or waterways.[6]

Personal Exposure:

o Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin
area with copious amounts of water for at least 15 minutes.[9]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

o Inhalation: Move the affected person to fresh air.[9]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Disposal Workflow Visualization

The following diagram illustrates the decision-making process for the proper disposal of N-
Benzylethylenediamine.
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Caption: Disposal workflow for N-Benzylethylenediamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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